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Compound of Interest

Compound Name: Tetrahydrolachnophyllum lactone

Cat. No.: B592797

An In-Depth Technical Guide to
Tetrahydrolachnophyllum Lactone

An exhaustive search of available scientific literature and chemical databases has revealed no
compound specifically named "Tetrahydrolachnophyllum lactone.” It is plausible that this
name is a trivial or historical designation that is no longer in common use, or it may refer to a
compound that has not been extensively studied or characterized in publicly accessible
literature.

The name suggests a hydrogenated derivative of Lachnophyllum lactone. Lachnophyllum
lactone is a known natural product with the chemical formula C10HsOx2. Its systematic IUPAC
name is (52)-5-[(E)-hex-4-en-2-ynylidene]furan-2-one[1]. The structure of Lachnophyllum
lactone contains a furanone ring with a side chain containing both a double and a triple bond.
The "tetrahydro” prefix in the requested compound's name implies the addition of four
hydrogen atoms, which would saturate some or all of these multiple bonds.

Without a definitive structure, it is impossible to provide a detailed technical guide covering its
stereochemistry, quantitative data, and experimental protocols as requested. Extensive
searches were conducted using various permutations of the name and by exploring related
compounds from the Lachnophyllum genus, from which Lachnophyllum lactone was originally
isolated. These searches did not yield any specific information on a
"Tetrahydrolachnophyllum lactone.”
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It is recommended that researchers interested in this compound verify the name and chemical
structure from the original source of their inquiry. If a correct chemical structure or a more
common synonym can be identified, a comprehensive technical guide could then be compiled.

For the benefit of researchers working with related compounds, the following sections provide
general information and methodologies relevant to the study of lactones.

General Experimental Protocols for the Study of
Lactones

The isolation and structural elucidation of lactones from natural sources, as well as their
synthesis, involve a combination of chromatographic and spectroscopic techniques.

Isolation and Purification

A general workflow for the isolation of a lactone from a plant source, such as Lachnophyllum
gossypinum, is outlined below.

HPLC Purification
(High-Performance Liquid Chromatography) Eq 'solated Lactone

Solvent Partitioning Column Chromatography >
(e.g., between water and ethyl acetate) (e.g.. silica gel)

Extraction >
(e.g., with methanol or ethanol)

Plant Material
(e.g.. Lachnophyllum gossypinum)

Click to download full resolution via product page

Caption: General workflow for the isolation of lactones.

Structural Elucidation

The determination of the chemical structure and stereochemistry of an isolated lactone relies
heavily on spectroscopic methods.
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Spectroscopic Technique

Information Provided

Mass Spectrometry (MS)

Provides the molecular weight and elemental
composition of the compound. Fragmentation

patterns can offer clues about the structure.

Infrared (IR) Spectroscopy

Identifies the presence of key functional groups,
such as the characteristic ester carbonyl (C=0)
stretch of the lactone ring, typically in the range
of 1720-1780 cm™1,

Nuclear Magnetic Resonance (NMR)

Spectroscopy

1H NMR: Provides information about the number
and chemical environment of hydrogen atoms.
Coupling constants can help determine the
connectivity and relative stereochemistry of
protons. 13C NMR: Shows the number and types
of carbon atoms (e.g., carbonyl, olefinic,
aliphatic). 2D NMR (COSY, HSQC, HMBC):
Establishes the connectivity between protons
and carbons, allowing for the complete
assembly of the molecular structure.
NOESY/ROESY: Provides information about
through-space interactions between protons,
which is crucial for determining the relative

stereochemistry.

X-ray Crystallography

If a suitable crystal can be obtained, this
technique provides the definitive three-
dimensional structure and absolute

stereochemistry of the molecule.

A logical relationship for the process of structure elucidation is as follows:
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Caption: Process of chemical structure elucidation.

Conclusion

While a detailed guide on Tetrahydrolachnophyllum lactone cannot be provided due to the
lack of specific information under this name, the general principles and methodologies for the
study of lactones are well-established. Researchers are encouraged to confirm the identity of
their compound of interest, after which the experimental and analytical frameworks described
herein can be applied to thoroughly characterize its chemical structure and properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [chemical structure and stereochemistry of
Tetrahydrolachnophyllum lactone]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b592797#chemical-structure-and-stereochemistry-of-
tetrahydrolachnophyllum-lactone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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